![molecular formula C26H20F2N4O2S B2435337 N-(4-fluorobenzyl)-2-(5-((3-fluorobenzyl)thio)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)acetamide CAS No. 1173765-73-5](/img/structure/B2435337.png)
N-(4-fluorobenzyl)-2-(5-((3-fluorobenzyl)thio)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)acetamide
Description
N-(4-fluorobenzyl)-2-(5-((3-fluorobenzyl)thio)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-2-yl)acetamide is a useful research compound. Its molecular formula is C26H20F2N4O2S and its molecular weight is 490.53. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
A notable direction in scientific research is the synthesis of quinazolinone and imidazoquinazolinone derivatives due to their significant antitumor activities. For example, El-Azab et al. (2017) synthesized a series of 2-substituted mercapto-3-(3,4,5-trimethoxybenzyl)-4(3H)-quinazolinones, demonstrating excellent antitumor properties against lung, CNS, and breast cancer cells when compared to standard drugs like 5-fluorouracil, gefitinib, and erlotinib. This study highlights the potential of structurally similar compounds in anticancer research (El-Azab, Abdel-Aziz, Ghabbour, & Al-Gendy, 2017).
Antypenko et al. (2016) explored N-aryl(benzyl,heteryl)-2-(tetrazolo[1,5-c]quinazolin-5-ylthio)acetamides, identifying compounds with high growth inhibition rates against melanoma and other cancer cell lines, underscoring the significance of this scaffold in designing anticancer agents (Antypenko, Antypenko, Kovalenko, Katsev, & Achkasova, 2016).
Antimicrobial Applications
Research into the antimicrobial properties of quinazolinone derivatives also indicates promising applications. The study by Antypenko et al. (2016) on tetrazolo[1,5-c]quinazolin-5-ylthio acetamides revealed compounds with activity against various bacterial and fungal pathogens, highlighting the dual-functionality potential of similar compounds in tackling both cancer and infectious diseases (Antypenko et al., 2016).
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-2-[5-[(3-fluorophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20F2N4O2S/c27-18-10-8-16(9-11-18)14-29-23(33)13-22-25(34)32-24(30-22)20-6-1-2-7-21(20)31-26(32)35-15-17-4-3-5-19(28)12-17/h1-12,22H,13-15H2,(H,29,33) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FADRCAQHXUKQKM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=NC(C(=O)N3C(=N2)SCC4=CC(=CC=C4)F)CC(=O)NCC5=CC=C(C=C5)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20F2N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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